Cas no 2171395-15-4 (2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamido-2-methylpropanoic acid)

• Product Name: 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamido-2-methylpropanoic acid
• CAS No: 2171395-15-4
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6419700
• PubChem ID: 165822275
• Update Time: 2025-08-03

2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamido-2-methylpropanoic acid
• 2171395-15-4
• 2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,3-dimethylpentanamido]-2-methylpropanoic acid
• EN300-1538994

• Inchi： 1S/C26H32N2O5/c1-6-16(2)22(23(29)28(5)26(3,4)24(30)31)27-25(32)33-15-21-19-13-9-7-11-17(19)18-12-8-10-14-20(18)21/h7-14,16,21-22H,6,15H2,1-5H3,(H,27,32)(H,30,31)/t16?,22-/m0/s1
• InChI Key： RGAYQIFUSGXBRK-XLDIYJRPSA-N
• SMILES： O(C(N[C@H](C(N(C)C(C(=O)O)(C)C)=O)C(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamido-2-methylpropanoic acid

Research Brief on 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamido-2-methylpropanoic acid (CAS: 2171395-15-4)

The compound 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamido-2-methylpropanoic acid (CAS: 2171395-15-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group, is pivotal in peptide synthesis and drug development. The Fmoc group is widely utilized in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild acidic conditions, making this compound a valuable intermediate in the production of therapeutic peptides.

Recent studies have focused on optimizing the synthesis and application of 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamido-2-methylpropanoic acid. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the development of novel peptide-based inhibitors targeting protease enzymes. The research demonstrated that the incorporation of this compound into peptide backbones enhances stability and bioavailability, addressing a critical challenge in peptide therapeutics. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity and purity of the synthesized derivatives.

Another significant advancement was reported in a 2024 study published in Bioorganic & Medicinal Chemistry Letters, which explored the compound's utility in the synthesis of macrocyclic peptides. The researchers utilized 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamido-2-methylpropanoic acid as a key building block to introduce conformational constraints, thereby improving the peptides' binding affinity and selectivity for target proteins. This approach has potential implications for the development of next-generation therapeutics for diseases such as cancer and autoimmune disorders.

In addition to its applications in peptide synthesis, recent investigations have also examined the pharmacokinetic properties of derivatives of 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamido-2-methylpropanoic acid. A preclinical study conducted in 2023 evaluated the compound's metabolic stability and tissue distribution, revealing favorable profiles that support its further development as a drug candidate. The study underscored the importance of structural modifications to optimize in vivo performance, providing a roadmap for future research in this area.

Looking ahead, the versatility of 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamido-2-methylpropanoic acid positions it as a cornerstone in the design of innovative therapeutic agents. Ongoing research is expected to explore its potential in targeted drug delivery systems and combinatorial chemistry, further expanding its impact on the pharmaceutical industry. As the field advances, this compound will undoubtedly remain a focal point for scientists aiming to bridge the gap between chemical synthesis and biological application.